Cas no 1291493-66-7 (4-(2-Oxopropoxy)benzo[b]thiophene-6-carboxylicacid)

• Product Name: 4-(2-Oxopropoxy)benzo[b]thiophene-6-carboxylicacid
• CAS No: 1291493-66-7
• MF: C₁₂H₁₀O₄S
• MW: 250.270402431488
• CID: 5158684
• Update Time: 2025-05-23

4-(2-Oxopropoxy)benzo[b]thiophene-6-carboxylicacid Chemical and Physical Properties

Names and Identifiers

• 4-(2-Oxopropoxy)benzo[b]thiophene-6-carboxylicacid
• 4-(2-Oxo-propoxy)-benzo[b]thiophene-6-carboxylic acid
• 4-(2-Oxopropoxy)benzo[b]thiophene-6-carboxylic acid

• Inchi： 1S/C12H10O4S/c1-7(13)6-16-10-4-8(12(14)15)5-11-9(10)2-3-17-11/h2-5H,6H2,1H3,(H,14,15)
• InChI Key： QWGJMZQKXGZPQJ-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1C=C(C(=O)O)C=C2OCC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 318
• XLogP3: 2.2
• Topological Polar Surface Area: 91.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on 4-(2-Oxopropoxy)benzo[b]thiophene-6-carboxylicacid

4-(2-Oxopropoxy)benzo[b]thiophene-6-carboxylic Acid (CAS No. 1291493-66-7): An Overview

4-(2-Oxopropoxy)benzo[b]thiophene-6-carboxylic acid (CAS No. 1291493-66-7) is a compound of significant interest in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of numerous studies due to its potential therapeutic applications and biological activities.

The molecular structure of 4-(2-Oxopropoxy)benzo[b]thiophene-6-carboxylic acid is composed of a benzo[b]thiophene core, a carboxylic acid group, and an oxopropoxy substituent. The presence of these functional groups imparts specific chemical and physical properties to the molecule, making it a valuable candidate for various pharmaceutical applications.

Recent research has highlighted the potential of 4-(2-Oxopropoxy)benzo[b]thiophene-6-carboxylic acid in the treatment of several diseases. One notable area of investigation is its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, which are key mediators in inflammatory responses. This makes it a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory effects, 4-(2-Oxopropoxy)benzo[b]thiophene-6-carboxylic acid has also been studied for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the modulation of signaling pathways that regulate cell survival and proliferation.

The pharmacokinetic properties of 4-(2-Oxopropoxy)benzo[b]thiophene-6-carboxylic acid have also been extensively investigated. Research has shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are crucial factors for its potential use in drug development. The compound's stability under physiological conditions and its ability to cross biological membranes further enhance its therapeutic potential.

Toxicity studies on 4-(2-Oxopropoxy)benzo[b]thiophene-6-carboxylic acid have indicated that it is generally well-tolerated at therapeutic doses. However, as with any new chemical entity, further studies are necessary to fully understand its safety profile and to identify any potential side effects. These studies are essential for ensuring the safe and effective use of the compound in clinical settings.

The synthesis of 4-(2-Oxopropoxy)benzo[b]thiophene-6-carboxylic acid has been optimized using various methodologies to improve yield and purity. One common approach involves the reaction of 6-bromobenzo[b]thiophene-3-carboxylic acid with 2-hydroxypropanal in the presence of a suitable base and catalyst. This method has been shown to produce high yields of the desired product with minimal side reactions.

In conclusion, 4-(2-Oxopropoxy)benzo[b]thiophene-6-carboxylic acid (CAS No. 1291493-66-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its anti-inflammatory and anticancer properties, make it a valuable candidate for further investigation and development. As research in this area continues to advance, it is likely that new insights into the therapeutic potential of this compound will emerge, leading to the development of novel treatments for various diseases.